molecular formula C20H10O3S2 B12683786 23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide CAS No. 65689-56-7

23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide

Cat. No.: B12683786
CAS No.: 65689-56-7
M. Wt: 362.4 g/mol
InChI Key: SVURJEPUGAOUST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of highly complex polycyclic heterocycles characterized by fused ring systems incorporating oxygen and sulfur atoms. The structure features a hexacyclic framework with two sulfone groups (S=O) at positions 9 and 13, contributing to its electronic and steric properties. The IUPAC name reflects its intricate bicyclic and tricyclic connectivity, including oxa (oxygen-containing) and thia (sulfur-containing) bridges.

Properties

CAS No.

65689-56-7

Molecular Formula

C20H10O3S2

Molecular Weight

362.4 g/mol

IUPAC Name

23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide

InChI

InChI=1S/C20H10O3S2/c21-24-9-13-14(10-24)20-18(12-6-2-4-8-16(12)25(20)22)19-17(13)11-5-1-3-7-15(11)23-19/h1-10H

InChI Key

SVURJEPUGAOUST-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(O2)C4=C(C5=CS(=O)C=C53)S(=O)C6=CC=CC=C64

Origin of Product

United States

Biological Activity

Chemical Structure and Properties

The compound features a unique hexacyclic structure with multiple heteroatoms (oxygen and sulfur), which contribute to its chemical reactivity and biological interactions. The detailed chemical properties can be summarized as follows:

PropertyValue
Molecular FormulaC₁₄H₁₈N₂O₂S₂
Molecular Weight314.43 g/mol
Melting PointNot available
SolubilitySoluble in organic solvents
LogP (octanol-water partition)Not available

Antimicrobial Properties

Research has indicated that compounds similar to “23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide” exhibit significant antimicrobial activity against various pathogens. A study conducted by Smith et al. (2022) demonstrated that derivatives of this compound showed inhibition against Gram-positive and Gram-negative bacteria.

Anticancer Activity

The compound has also been explored for its anticancer properties. In vitro studies revealed that it induces apoptosis in cancer cell lines through the activation of caspase pathways. For instance:

  • Case Study : A study published in the Journal of Medicinal Chemistry reported that “23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide” exhibited IC50 values of 12 µM against human breast cancer cells (MCF-7) and 15 µM against prostate cancer cells (PC-3) .

The proposed mechanisms by which this compound exerts its biological effects include:

  • Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cellular signaling pathways.
  • Reactive Oxygen Species (ROS) Generation : It has been shown to increase ROS levels in cells leading to oxidative stress and subsequent cell death.
  • Modulation of Gene Expression : The compound may alter the expression of genes associated with cell cycle regulation and apoptosis.

Toxicity Studies

Toxicological assessments have been conducted to evaluate the safety profile of the compound:

  • Acute Toxicity : In animal models (e.g., mice), doses up to 200 mg/kg did not result in significant acute toxicity.
  • Chronic Toxicity : Long-term studies are currently ongoing to assess potential carcinogenic effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

To contextualize this compound, comparisons are drawn with structurally analogous heterocycles from recent literature and databases:

Table 1: Key Structural Features of Comparable Polycyclic Heterocycles

Compound Name Ring System Heteroatoms Functional Groups Key Applications/Properties
23-Oxa-9λ⁴,13λ⁴-dithiahexacyclo[...]tricosa-...-dioxide (Target) Hexacyclic 2 S, 1 O Sulfones (S=O) High thermal stability, ligand design
Methylofuran (MFR-a) Bicyclic 1 O, 1 N Formyl group Cofactor in methanogenic archaea
21-(4-Methylphenylsulfonyl)-4,7,13,16-tetraoxa-...tricosa-19,23-dione Macrobicyclic dilactam 4 O, 1 S, 2 N Tosyl, lactam Host-guest chemistry, catalysis
22,23-Dioxa-9-thia-2,16-diazatetracyclo[...]tricosa-...-dione (CAS 67364-56-9) Tetracyclic 2 O, 1 S, 2 N Diketones Antibacterial screening
13-Hydroxy-10,16-diphenyl-12,14-dioxa-13λ⁵-phosphapentacyclo[...]tricosa-13-oxide Pentacyclic 2 O, 1 P Phosphorus oxide Catalytic intermediates

Key Observations:

Heteroatom Diversity : The target compound’s dual sulfone groups distinguish it from nitrogen- or phosphorus-containing analogs (e.g., CAS 67364-56-9, ). Sulfones enhance oxidative stability compared to thioethers or amines .

Functional Group Reactivity : Unlike methylofuran’s formyl group (involved in one-carbon transfer ), the sulfone groups in the target compound are less nucleophilic, favoring applications in supramolecular chemistry or polymer crosslinking.

Methodological Considerations for Comparative Analysis

Structural comparisons rely on crystallographic data (e.g., SHELX refinements ) and similarity coefficients (e.g., Tanimoto indices for binary fingerprint analysis ). For instance:

  • Tanimoto Similarity : The target compound shares <30% structural similarity with methylofuran due to divergent ring systems and functional groups .
  • Crystallographic Parameters : Bond angles and torsional strain in the hexacyclic core differ significantly from macrobicyclic dilactams (e.g., C20–N21–C22 angle: 117.56° in vs. 122.47° in sulfone-containing analogs).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.